Cas no 1342386-70-2 (N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine)

• Product Name: N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine
• CAS No: 1342386-70-2
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5217597
• PubChem ID: 63279884
• Update Time: 2026-03-06

N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(4-Methyl-1,3-thiazol-5-yl)methyl](pyridin-3-ylmethyl)amine
• 1-(4-Methylthiazol-5-yl)-N-(pyridin-3-ylmethyl)methanamine
• [(4-methyl-1,3-thiazol-5-yl)methyl][(pyridin-3-yl)methyl]amine
• 3-Pyridinemethanamine, N-[(4-methyl-5-thiazolyl)methyl]-
• N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine

• Inchi： 1S/C11H13N3S/c1-9-11(15-8-14-9)7-13-6-10-3-2-4-12-5-10/h2-5,8,13H,6-7H2,1H3
• InChI Key： YBWJHEIYOAKTMR-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CNCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.2
• Topological Polar Surface Area: 66

Additional information on N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine

Professional Introduction to N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine (CAS No. 1342386-70-2)

N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine, a compound with the CAS number 1342386-70-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both thiazole and pyridine moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

The molecular structure of N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine consists of a complex arrangement of atoms, including carbon, hydrogen, nitrogen, and sulfur. The thiazole ring, specifically the 4-methylthiazol-5-yl moiety, contributes to the compound's reactivity and binding affinity, while the 3-pyridyl group enhances its solubility and bioavailability. These features are crucial for its potential use in pharmaceutical formulations.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine exemplifies this trend, as it integrates multiple pharmacophoric elements that can interact with biological targets. Studies have shown that compounds containing thiazole and pyridine rings often exhibit significant biological activity, making them valuable for developing new therapeutic agents.

In particular, the thiazole moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. The 4-methylthiazol-5-yl group in N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine is believed to contribute to these effects by modulating enzyme activity and cell signaling pathways. Similarly, the 3-pyridyl group has been identified as a key pharmacophore in many drugs due to its ability to bind to specific receptors and proteins.

Current research is focusing on understanding the mechanisms by which N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine interacts with biological systems. Preclinical studies have demonstrated its potential in several therapeutic areas, including oncology, neurology, and immunology. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly interesting for neurodegenerative disease treatment.

The synthesis of N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity. These methods are critical for producing compounds that meet pharmaceutical standards.

One of the key challenges in developing new drugs is ensuring their safety and efficacy. N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine has undergone rigorous testing to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining the appropriate dosage and administration route for potential therapeutic use.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine could serve as novel catalysts or additives in industrial processes.

As our understanding of molecular biology continues to evolve, so does our ability to design targeted therapies. N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine represents a prime example of how structural innovation can lead to breakthroughs in medicine. Its complex architecture allows for precise interactions with biological targets, offering hope for treating diseases that were previously difficult to manage.

In conclusion, N-[(4-methylthiazol-5-yl)methyl]-1-(3-pyridyl)methanamine (CAS No. 1342386-70-2) is a multifaceted compound with significant potential in various fields of science and medicine. Its unique molecular structure and diverse applications make it a subject of intense research interest. As further studies uncover its properties and mechanisms of action, this compound is poised to play a crucial role in the development of new treatments and technologies.